Cas no 314033-97-1 (6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile)

• Product Name: 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile
• CAS No: 314033-97-1
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 6012858
• PubChem ID: 958679
• Update Time: 2025-05-20

6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile
• 6-cyclopropyl-2-(ethylthio)-4-(4-methoxyphenyl)nicotinonitrile
• 3-Pyridinecarbonitrile, 6-cyclopropyl-2-(ethylthio)-4-(4-methoxyphenyl)-
• MFCD00994855
• F1187-0117
• Oprea1_379400
• AKOS002377272
• 6-cyclopropyl-2-ethylsulfanyl-4-(4-methoxyphenyl)pyridine-3-carbonitrile
• 314033-97-1

• Inchi： 1S/C18H18N2OS/c1-3-22-18-16(11-19)15(10-17(20-18)13-4-5-13)12-6-8-14(21-2)9-7-12/h6-10,13H,3-5H2,1-2H3
• InChI Key： ZTZFDBUCWGAUET-UHFFFAOYSA-N
• SMILES： C1(SCC)=NC(C2CC2)=CC(C2=CC=C(OC)C=C2)=C1C#N

Computed Properties

• Exact Mass: 310.11398438g/mol
• Monoisotopic Mass: 310.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 487.6±45.0 °C(Predicted)
• pka: 1.24±0.49(Predicted)

Additional information on 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile

Introduction to 6-Cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile (CAS No. 314033-97-1)

6-Cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile, with the CAS number 314033-97-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, an ethylsulfanyl moiety, and a methoxyphenyl substituent, all of which contribute to its potential biological activities and pharmacological properties.

The chemical structure of 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile is particularly intriguing due to its combination of aromatic and heterocyclic elements. The pyridine ring, a fundamental component of many bioactive molecules, provides a rigid and planar structure that can interact with various biological targets. The presence of the cyclopropyl group adds conformational rigidity and lipophilicity, which can enhance the compound's ability to cross cell membranes and reach its intended targets. The ethylsulfanyl moiety introduces a sulfur atom, which can participate in hydrogen bonding and other non-covalent interactions, potentially enhancing the compound's binding affinity to specific receptors or enzymes. Lastly, the methoxyphenyl substituent adds an electron-donating group that can modulate the electronic properties of the molecule, influencing its reactivity and stability.

Recent studies have explored the potential therapeutic applications of 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), a large family of membrane receptors involved in numerous physiological processes. GPCRs are important targets for drug discovery due to their role in signal transduction pathways that regulate various cellular functions. Preliminary data suggest that 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile may exhibit agonistic or antagonistic effects on specific GPCRs, making it a promising candidate for further investigation.

In addition to its potential as a GPCR modulator, 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile has been studied for its anti-inflammatory properties. Inflammation is a complex biological response involving multiple signaling pathways and cellular components. Compounds that can selectively inhibit key inflammatory mediators or pathways have significant therapeutic potential for treating inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease. Preclinical studies have shown that 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile can reduce the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation.

The cytotoxicity profile of 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile has also been evaluated in various cell lines. In vitro assays have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is an important characteristic for potential anticancer agents, as it can reduce side effects associated with conventional chemotherapy. Further research is needed to elucidate the mechanisms underlying this selective cytotoxicity and to determine the potential clinical applications of 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile.

The pharmacokinetic properties of 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile are another critical aspect of its evaluation as a potential therapeutic agent. Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) of this compound. These studies have shown that 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile has favorable oral bioavailability and a reasonable half-life, suggesting that it could be administered orally for therapeutic purposes. Additionally, metabolic stability assays have indicated that this compound is relatively resistant to metabolic degradation, which could contribute to its sustained biological activity.

In conclusion, 6-cyclopropyl-2-(ethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3-carbonitrile (CAS No. 314033-97-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure endows it with properties that make it an attractive candidate for further research in areas such as GPCR modulation, anti-inflammatory therapy, and cancer treatment. Ongoing studies are expected to provide more detailed insights into the mechanisms of action and pharmacological profiles of this compound, paving the way for its development as a novel therapeutic agent.